Ethyl 4,4-diethoxypentanoate

• CAS No.: 92557-39-6
• Molecular Formula: C11H22O4
• Molecular Weight: 218.29 g/mol
• IUPAC Name: ethyl 4,4-diethoxypentanoate
• InChI: InChI=1S/C11H22O4/c1-5-13-10(12)8-9-11(4,14-6-2)15-7-3/h5-9H2,1-4H3
• InChI Key: JWMRPSYVFUZQCJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(C)(OCC)OCC

Description

Ethyl 4,4-diethoxypentanoate is a useful research compound. Its molecular formula is C11H22O4 and its molecular weight is 218.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 171.3 g (1.19 mol) of ethyl 4-oxopentanoate, 207 ml (184.2 g, 1.24 mol) of triethyl orthoformate, 26 ml of absolute ethanol and 1 g of p-toluenesulfonic acid was refluxed for 8 h with vigorous stirring and then distilled under reduced pressure. 187.9 g (72.5%) of ethyl 4,4-diethoxypentanoate were obtained, boiling point 104-106° C./14 mm Hg.